Cas no 79864-10-1 (Dodecyl tridecyl benzene-1,2-dicarboxylate)

• Product Name: Dodecyl tridecyl benzene-1,2-dicarboxylate
• CAS No: 79864-10-1
• MF: C₃₃H₅₆O₄
• MW: 516.795351028442
• CID: 2802491
• PubChem ID: 71401490
• Update Time: 2025-04-21

Dodecyl tridecyl benzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 79864-10-1
• DTXSID30822530
• CZWBNUUKXREFFH-UHFFFAOYSA-N
• Dodecyl tridecyl benzene-1,2-dicarboxylate

• Inchi： 1S/C33H56O4/c1-3-5-7-9-11-13-15-17-19-21-25-29-37-33(35)31-27-23-22-26-30(31)32(34)36-28-24-20-18-16-14-12-10-8-6-4-2/h22-23,26-27H,3-21,24-25,28-29H2,1-2H3
• InChI Key： CZWBNUUKXREFFH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCCCCCCCC)=O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 516.41786026Da
• Monoisotopic Mass: 516.41786026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 27
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.9
• Topological Polar Surface Area: 52.6Ų